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Compound of Interest

Compound Name: CX-6258

Cat. No.: B560055

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential guidance on the proper disposal
procedures for CX-6258, a potent pan-Pim kinase inhibitor. While specific institutional and local
regulations must always be followed, this guide outlines the key considerations and a general
workflow for the safe disposal of this compound.

A Safety Data Sheet (SDS) for CX-6258 hydrochloride hydrate indicates that the compound is
not classified as a hazardous substance or mixture.[1] However, it is crucial to handle all
chemical compounds with care and to follow established safety protocols.

Chemical and Physical Properties of CX-6258

A summary of the key chemical and physical properties of CX-6258 is presented below. This
information is essential for understanding its handling and disposal requirements.
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Property Value Reference

Molecular Formula C26H24CIN303 [21[3114]

Molecular Weight 461.94 g/mol [2][41[5]

Appearance Orange solid powder [4]

CAS Number 1202916-90-2 [21(31[5]

Solubility Soluble in DMSO [3][5]

Storage (Powder) -20°C for long term (months to BIAIE]
years)

Storage (In Solvent) -80°C for up to 2 years [61[7]

General Disposal Procedure for CX-6258

In the absence of specific disposal instructions for CX-6258, a conservative approach
compliant with general laboratory chemical waste guidelines is recommended. Always consult
with your institution's Environmental Health and Safety (EHS) department for specific
procedures.

Step 1: Assess the Waste Stream

Identify the form of the CX-6258 waste:

e Unused or expired pure compound (solid): This is the most concentrated form.

o Contaminated labware: Includes items such as pipette tips, centrifuge tubes, and glassware.
e Solutions of CX-6258: Typically dissolved in a solvent like DMSO.

Step 2: Segregate the Waste

Proper waste segregation is critical.

e Solid Waste: Collect unused CX-6258 powder and any grossly contaminated items (e.g.,
weighing paper) in a clearly labeled, sealed container. The label should include "CX-6258,"
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the quantity, and the date.

o Liquid Waste: Collect solutions of CX-6258 in a designated, leak-proof, and chemically
compatible waste container. The container must be clearly labeled with the contents,
including the solvent (e.g., "CX-6258 in DMSQ") and approximate concentration. Do not mix
with other incompatible waste streams.

o Sharps: Needles or other sharps contaminated with CX-6258 should be disposed of in a
designated sharps container.[8]

Step 3: Decontamination of Labware
For reusable labware, decontamination is a necessary step.

« Initial Rinse: Rinse the contaminated labware with a suitable solvent (e.g., the solvent used
to dissolve the CX-6258, like DMSO) to remove the bulk of the compound. Collect this
rinseate as chemical waste.

e Wash: Wash the labware with an appropriate detergent and water.[8] In many cases, the
wash liquid can be disposed of down the sanitary sewer, but this should be confirmed with
your local EHS guidelines.[8]

¢ Final Rinse: Perform a final rinse with deionized water.
Step 4: Final Disposal

The ultimate disposal of the collected chemical waste must be conducted in accordance with all
applicable regulations. The SDS for CX-6258 hydrochloride hydrate advises to "Conduct
recycling or disposal in accordance with prevailing country, federal, state and local regulations."”
[1] This typically involves collection by a licensed hazardous waste disposal company arranged
through your institution.

Disposal Workflow

The following diagram illustrates the general decision-making process for the proper disposal of
CX-6258.
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CX-6258 Waste Disposal Workflow
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Caption: General workflow for the proper disposal of CX-6258 waste.
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Disclaimer: This information is intended as a general guide. All laboratory personnel must be
trained on and adhere to the specific chemical hygiene and waste disposal policies of their
institution and comply with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of CX-6258: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560055#cx-6258-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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